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Compound of Interest

Compound Name: Disodium arsenate

Cat. No.: B166728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of disodium arsenate. The information is presented to support research, scientific

analysis, and drug development activities where this compound may be encountered. All

quantitative data are summarized in structured tables for ease of comparison, and detailed

experimental protocols for key properties are provided.

Chemical Identity and Physical Properties
Disodium arsenate, also known as disodium hydrogen arsenate, is an inorganic sodium salt of

arsenic acid. It is commonly available in its anhydrous form or as a heptahydrate.[1] It is a

white, odorless, crystalline solid that is highly soluble in water.[2][3] The aqueous solution is

weakly acidic.[2]

Table 1: General and Physical Properties of Disodium Arsenate
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Property
Anhydrous Disodium
Arsenate

Disodium Arsenate
Heptahydrate

Synonyms

Sodium arsenate, dibasic;

Disodium hydrogen arsenate;

Sodium acid arsenate

Disodium arsenate

heptahydrate; Dibasic sodium

arsenate heptahydrate

Chemical Formula Na₂HAsO₄[2] Na₂HAsO₄·7H₂O[2]

Molecular Weight 185.91 g/mol [4] 312.01 g/mol [3][5][6]

Appearance
Colorless to white crystalline

solid or powder[2]

Colorless to white crystalline

solid[2][3]

Melting Point Decomposes at 150°C
57°C (when rapidly heated)[2]

[6]

Boiling Point Decomposes Decomposes at 180°C[7][8]

Density 1.7539 g/cm³ 1.87 g/cm³[2][6]

Solubility and Acid-Base Properties
Disodium arsenate is highly soluble in water and slightly soluble in alcohol.[2] The dissolution

in water results in a weakly acidic solution.[2] As the salt of a polyprotic acid (arsenic acid), its

acid-base properties are characterized by multiple pKa values.

Table 2: Solubility and pKa of Disodium Arsenate

Property Value Conditions

Water Solubility 5.59 g/100g solution 0.1°C[9][10]

29.33 g/100g solution 25°C[9][10]

66.5 g/100g solution 98.5°C[9][10]

pKa₂ 6.94 [3]

pKa₃ 11.5 [3]
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The acid-base equilibria for the arsenate species in solution are as follows:

H₃AsO₄ ⇌ H₂AsO₄⁻ + H⁺ (pKa₁) H₂AsO₄⁻ ⇌ HAsO₄²⁻ + H⁺ (pKa₂) HAsO₄²⁻ ⇌ AsO₄³⁻ + H⁺

(pKa₃)

Disodium arsenate introduces the HAsO₄²⁻ ion into the solution, which can then participate in

the second and third dissociation equilibria.

Stability and Reactivity
Disodium arsenate is chemically stable under standard ambient conditions.[11] The

heptahydrate form effloresces in warm air, meaning it loses its water of crystallization.[5] It

decomposes upon heating, producing toxic fumes of arsenic and arsenic oxides.[7][8]

Disodium arsenate reacts violently with strong oxidants, strong acids, and metals such as

iron, aluminum, and zinc, which can cause an explosion and present a toxic hazard.[7]

Experimental Protocols
Determination of Water Solubility (Flask Method -
adapted from OECD Guideline 105)
This method is suitable for substances with solubilities above 10⁻² g/L.[12][13][14]

Principle: A saturated solution of disodium arsenate is prepared by dissolving an excess of

the solid in water at a constant temperature. The concentration of the dissolved substance in

the aqueous phase is then determined by a suitable analytical method.

Apparatus:

Constant temperature water bath or shaker

Analytical balance

Volumetric flasks

Centrifuge or filtration apparatus
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A suitable analytical instrument for arsenic quantification (e.g., Inductively Coupled Plasma

Mass Spectrometry - ICP-MS)

Procedure:

Add an excess amount of disodium arsenate to a flask containing a known volume of

deionized water.

Place the flask in a constant temperature bath (e.g., 25°C ± 0.5°C) and agitate for a sufficient

time to reach equilibrium (e.g., 24-48 hours). A preliminary test can determine the time

required to reach saturation.[12][14]

After equilibration, allow the solution to stand to let the excess solid settle.

Separate the aqueous phase from the undissolved solid by centrifugation or filtration. Ensure

the temperature is maintained during this step.

Accurately dilute a known volume of the saturated solution.

Determine the concentration of arsenic in the diluted solution using a calibrated analytical

method (e.g., ICP-MS).

Calculate the solubility of disodium arsenate in g/L.

Determination of pKa (Potentiometric Titration Method)
Principle: The pKa values of a polyprotic acid can be determined by titrating a solution of the

acid (or its salt) with a strong base and monitoring the pH of the solution. The pKa is the pH at

which the concentrations of the acidic and conjugate base forms of a specific dissociation step

are equal.

Apparatus:

pH meter with a combination electrode

Burette

Magnetic stirrer and stir bar
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Beaker

Procedure:

Prepare a standard solution of disodium arsenate of known concentration (e.g., 0.1 M).

Calibrate the pH meter using standard buffer solutions.

Place a known volume of the disodium arsenate solution in a beaker with a magnetic stir

bar.

Immerse the pH electrode in the solution and begin stirring.

Titrate the solution with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant in

small increments.

Record the pH of the solution after each addition of the titrant.

Continue the titration past the equivalence points.

Plot a titration curve of pH versus the volume of titrant added.

The pKa values correspond to the pH at the half-equivalence points. For disodium arsenate
(HAsO₄²⁻), titration with a strong base will allow for the determination of pKa₃. To determine

pKa₂, titration with a strong acid would be necessary.

Visualization of Key Processes
Acid-Base Equilibrium of Disodium Arsenate
The following diagram illustrates the key species and equilibria involved when disodium
arsenate is dissolved in water.
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Disodium Arsenate in Aqueous Solution

Disodium Arsenate
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Caption: Acid-base equilibria of disodium arsenate in water.

Experimental Workflow for Solubility Determination
The diagram below outlines the major steps in determining the water solubility of disodium
arsenate using the flask method.
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Caption: Workflow for determining water solubility.

Overview of Arsenic-Induced Cellular Toxicity Signaling
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Arsenic, the active toxic component of disodium arsenate, disrupts multiple cellular signaling

pathways, primarily through the induction of oxidative stress. This diagram provides a simplified

overview of some key pathways affected.

Arsenic Exposure

Cellular Effects

Arsenic (from Disodium Arsenate)

Increased Reactive
Oxygen Species (ROS)

Induces

Hedgehog Pathway

Inhibits

MAPK Pathway
(JNK, p38, ERK)

Activates

PI3K-AKT Pathway

Affects

Apoptosis Altered Cell
Proliferation

Regulates Regulates
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Caption: Key signaling pathways affected by arsenic toxicity.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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